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Compound of Interest

Compound Name: TRITA

Cat. No.: B3265239

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory reagents is paramount. This document provides essential safety and logistical
information for handling TRITA (1,4,7,10-Tetrakis(carboxymethyl)-1,4,7,10-
tetraazacyclotridecane), a white, powdered chelating agent. Adherence to these guidelines is
crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical Identifier:

1,4,7,10-Tetrakis(carboxymethyl)-1,4,7,10-

Compound Name ]
tetraazacyclotridecane

Synonyms TRITA

CAS Number 60239-20-5
Molecular Formula C17H30N408
Molecular Weight 418.44 g/mol

Hazard Identification and Classification

TRITA is classified as a hazardous substance. The primary hazards are related to its irritant
properties. The following table summarizes its classification according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -
Single Exposure (Respiratory 3

Tract Irritation)

H335: May cause respiratory
irritation

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling TRITA to

prevent direct contact and inhalation.

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) that have been tested

according to standards such as EN 374.

o Eye and Face Protection: Use safety glasses with side-shields or chemical safety goggles
that conform to NIOSH (US) or EN 166 (EU) standards. If there is a risk of splashing or
significant dust generation, a face shield should also be worn.

o Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

exposure, impervious clothing should be considered.

» Respiratory Protection: All handling of TRITA powder should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize dust inhalation. If a

fume hood is not available or if dust levels are expected to be high, a NIOSH-approved

particulate respirator (e.g., N95) is recommended.

Operational Plan for Handling TRITA

A systematic approach to handling TRITA will minimize the risk of exposure. The following

workflow outlines the key steps for safe handling from receipt to use.
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Caption: Workflow for the safe handling of TRITA.
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Experimental Protocol: Step-by-Step Handling Procedure

e Preparation:

Before handling, visually inspect the TRITA container for any signs of damage or leakage.

Put on all required personal protective equipment: lab coat, chemical-resistant gloves, and
safety glasses.

Prepare the designated work area. All handling of TRITA powder should be performed in a
certified chemical fume hood to control dust.

Ensure that an eyewash station and safety shower are readily accessible.

e Handling:

o

[¢]

[e]

[e]

Carefully open the TRITA container inside the fume hood.

Use a spatula to weigh the desired amount of the powder. Avoid creating dust.

If preparing a solution, add the powder to the solvent slowly to prevent splashing.

Once the desired amount has been dispensed, securely close the primary container.

e Post-Handling and Storage:

Clean any contaminated surfaces and equipment with an appropriate solvent (e.g., water)
and dispose of the cleaning materials as hazardous waste.

Remove and dispose of contaminated gloves and any other disposable PPE in the
designated waste stream.

Wash hands thoroughly with soap and water after handling is complete.

Store the TRITA container in a cool, dry, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents.

Disposal Plan
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Proper disposal of TRITA and any contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection:
e Solid Waste:

o Unused or excess TRITA powder should be collected in a clearly labeled, sealed container

designated for chemical waste.

o Contaminated disposable items, such as gloves, weigh boats, and paper towels, should
be placed in a separate, sealed plastic bag and then into a designated solid chemical
waste container.

e Liquid Waste:

o Agueous solutions of TRITA should be collected in a labeled, leak-proof container for
agueous chemical waste. Do not pour TRITA solutions down the drain.

Disposal Procedure:

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("1,4,7,10-Tetrakis(carboxymethyl)-1,4,7,10-tetraazacyclotridecane"),

and the primary hazard (Irritant).

o Storage: Store waste containers in a designated satellite accumulation area that is secure
and away from general laboratory traffic.

e Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste. Follow all
institutional and local regulations for chemical waste disposal.

By adhering to these safety protocols and operational plans, you can significantly mitigate the
risks associated with handling TRITA and maintain a safe and productive research
environment. Always consult your institution's specific safety guidelines and the most recent
Safety Data Sheet (SDS) before working with any chemical.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
TRITA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3265239#personal-protective-equipment-for-
handling-trita]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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